Cas no 68782-97-8 (5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine)
68782-97-8 structure
Product Name:5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
CAS No:68782-97-8
MF:C7H6N4S
MW:178.214338779449
CID:1735215
Update Time:2023-08-29
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- Distillates (petroleum), hydrofined lubricating-oil
- Hydrofined lube oil overhead (petroleum)
- Distillates, petroleum, hydrofined lubricating-oil
- 5-(pyridin-3-yl)-1,3,4-thiadiazol-2-amine
- 5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
- 5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine
- MLS000757209
- 2-Amino-5-(3-pyridyl)-1,3,4-thiadiazole
- 5-(3-pyridyl)-1,3,4-thiadiazol-2-amine
- SMR000102642
- 5-(3-pyridyl)-1,3,4-thiadiazole-2-ylamine
- NSC513815
- Cambridge id 5307245
- MLS000105664
- MLS004820327
- HMS2411J13
- 0625AC
- BBL036356
- SBB007060
- STK346832
- MCULE-5
- 5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
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- Inchi: 1S/C7H6N4S/c8-7-11-10-6(12-7)5-2-1-3-9-4-5/h1-4H,(H2,8,11)
- InChI Key: MCYHQUZTYSVDHW-UHFFFAOYSA-N
- SMILES: S1C(N)=NN=C1C1C=NC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- XLogP3: 0.6
- Topological Polar Surface Area: 92.9
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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